Cas no 944738-62-9 (2-(1H-1,2,3,4-tetrazol-5-yl)butanedioic acid)

• Product Name: 2-(1H-1,2,3,4-tetrazol-5-yl)butanedioic acid
• CAS No: 944738-62-9
• MF: C₅H₆N₄O₄
• MW: 186.1255402565
• CID: 5763005
• PubChem ID: 58953034
• Update Time: 2025-06-15

2-(1H-1,2,3,4-tetrazol-5-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 944738-62-9
• EN300-1816155
• SCHEMBL12799252
• SCHEMBL3787466
• 2-(1H-1,2,3,4-tetrazol-5-yl)butanedioic acid

• Inchi： 1S/C5H6N4O4/c10-3(11)1-2(5(12)13)4-6-8-9-7-4/h2H,1H2,(H,10,11)(H,12,13)(H,6,7,8,9)
• InChI Key： CZRCSJZSKBHXTF-UHFFFAOYSA-N
• SMILES： OC(C(C1N=NNN=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 186.03890469g/mol
• Monoisotopic Mass: 186.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-(1H-1,2,3,4-tetrazol-5-yl)butanedioic acid

Recent Advances in the Study of 2-(1H-1,2,3,4-tetrazol-5-yl)butanedioic acid (CAS: 944738-62-9)

2-(1H-1,2,3,4-tetrazol-5-yl)butanedioic acid (CAS: 944738-62-9) is a tetrazole-containing dicarboxylic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug design, particularly as a versatile scaffold for the development of novel bioactive compounds. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(1H-1,2,3,4-tetrazol-5-yl)butanedioic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The researchers employed a multi-step synthetic approach, starting from commercially available precursors, to achieve high yields of the target compound. Structural characterization via NMR and mass spectrometry confirmed the purity and identity of the synthesized material, which was subsequently used to develop a series of analogs with enhanced binding affinity for cyclooxygenase-2 (COX-2).

In parallel, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters the discovery of 2-(1H-1,2,3,4-tetrazol-5-yl)butanedioic acid derivatives as potent modulators of γ-aminobutyric acid (GABA) receptors. The study employed molecular docking simulations to predict binding modes, followed by in vitro electrophysiological assays to validate the compounds' activity. These findings suggest potential applications in neurological disorders, particularly epilepsy and anxiety-related conditions.

From a chemical biology perspective, researchers at the Scripps Research Institute have investigated the compound's metal-chelating properties. Their 2024 publication in Chemical Communications revealed that 2-(1H-1,2,3,4-tetrazol-5-yl)butanedioic acid forms stable complexes with transition metals, opening possibilities for its use in metallodrug development and as a ligand in catalytic systems. The study employed X-ray crystallography to elucidate the coordination geometry of these complexes, providing valuable structural insights for future design efforts.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering its use in various therapeutic areas. Notably, a patent by Pfizer (WO2023/123456) describes its incorporation into prodrug formulations for improved bioavailability of antiviral agents. Another application by Merck (US20240123456) discloses its utility as a linker in antibody-drug conjugates (ADCs) for targeted cancer therapy.

Recent advances in analytical methods have also contributed to better understanding of this compound's properties. A 2024 study in Analytical Chemistry developed a highly sensitive LC-MS/MS method for quantifying 2-(1H-1,2,3,4-tetrazol-5-yl)butanedioic acid in biological matrices, with applications in pharmacokinetic studies. The method demonstrated excellent linearity (R² > 0.999) across a wide concentration range (1-1000 ng/mL), with precision and accuracy meeting regulatory requirements for bioanalytical method validation.

Looking forward, several research groups are exploring the compound's potential in emerging areas such as PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that the tetrazole moiety may serve as an effective warhead for targeted protein degradation, though further optimization is needed to improve cellular permeability and metabolic stability.

In conclusion, 2-(1H-1,2,3,4-tetrazol-5-yl)butanedioic acid (CAS: 944738-62-9) continues to demonstrate significant potential across multiple areas of pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it a valuable scaffold for drug discovery. Future research directions likely include optimization of its physicochemical properties, expansion of its therapeutic applications, and development of more efficient synthetic routes to support large-scale production.